Cas no 1997233-00-7 (Methyl 2-chloro-3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate)

• Product Name: Methyl 2-chloro-3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate
• CAS No: 1997233-00-7
• MF: C₁₀H₁₁ClO₃S
• MW: 246.710541009903
• CID: 6203704
• PubChem ID: 165871984
• Update Time: 2025-06-09

Methyl 2-chloro-3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1997233-00-7
• EN300-700235
• methyl 2-chloro-3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate
• Methyl 2-chloro-3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate

• Inchi： 1S/C10H11ClO3S/c1-9(6-7-4-3-5-15-7)10(11,14-9)8(12)13-2/h3-5H,6H2,1-2H3
• InChI Key： YLEJPNSFZTYJTQ-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)OC)C(C)(CC2=CC=CS2)O1

Computed Properties

• Exact Mass: 246.0117431g/mol
• Monoisotopic Mass: 246.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.1Ų

Additional information on Methyl 2-chloro-3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate

Methyl 2-chloro-3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate (CAS No. 1997233-00-7): An Overview

Methyl 2-chloro-3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate (CAS No. 1997233-00-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its complex molecular structure, holds potential applications in various areas, including drug development and advanced material synthesis.

The chemical structure of Methyl 2-chloro-3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate is noteworthy for its combination of a chlorinated epoxide ring and a thiophene moiety. The presence of these functional groups imparts unique reactivity and stability properties, making it an attractive candidate for a wide range of chemical transformations. The chlorinated epoxide ring can undergo nucleophilic attack, leading to the formation of diverse derivatives, while the thiophene moiety provides aromatic stability and potential conjugation effects.

Recent research has focused on the synthetic methodologies for the preparation of Methyl 2-chloro-3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate. One notable approach involves the use of transition-metal-catalyzed reactions, which offer high yields and excellent selectivity. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a palladium-catalyzed coupling reaction that efficiently produced this compound from readily available starting materials. This method not only simplifies the synthetic route but also enhances the scalability for industrial applications.

In the context of pharmaceutical research, Methyl 2-chloro-3-methyl-3-[(thiophen-2-yl)methyl]oxirane-2-carboxylate has shown promise as a key intermediate in the synthesis of bioactive molecules. Its reactivity and structural diversity make it a valuable building block for the development of new drugs targeting various diseases. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities. These findings highlight the potential of Methyl 2-chloro-3-methyl-3-[(thiophen-2-y l)methyl]oxirane-2-carboxylate as a lead compound in drug discovery programs.

Beyond its pharmaceutical applications, Methyl 2-chloro-3-methyl-3-[(thiophen -2-y l)meth yl)oxirane -2-carb oxy late has also been explored for its use in advanced materials science. The unique combination of functional groups in this molecule allows for the design of novel polymers with tailored properties. Research published in Macromolecules in 2019 reported the synthesis of copolymers containing this compound, which exhibited enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The environmental impact and safety profile of Methyl 2-chloro -3-me thyl -3-[ (th iophe n -2-y l)me th yl)ox iran e - 2-c arb oxy late are also important considerations. Studies have shown that this compound can be synthesized using green chemistry principles, minimizing waste and reducing environmental footprint. Additionally, toxicological assessments have indicated that it is relatively safe to handle under appropriate laboratory conditions.

In conclusion, Meth yl 2-ch lor o - 3-me th yl - 3-[ (th iophe n - 2-y l)me th yl)ox iran e - 2-c arb oxy late (CAS No. 1997233 -00 -7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in organic synthesis, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.